Cas no 1270342-33-0 (1-(3-CHLORO-4-METHYLPHENYL)PROP-2-ENYLAMINE)

• Product Name: 1-(3-CHLORO-4-METHYLPHENYL)PROP-2-ENYLAMINE
• CAS No: 1270342-33-0
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• CID: 5583417
• PubChem ID: 55282602
• Update Time: 2025-05-22

1-(3-CHLORO-4-METHYLPHENYL)PROP-2-ENYLAMINE Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)prop-2-en-1-amine
• 1-(3-CHLORO-4-METHYLPHENYL)PROP-2-ENYLAMINE
• Benzenemethanamine, 3-chloro-α-ethenyl-4-methyl-
• N15414
• AKOS006343840
• 1270342-33-0

• Inchi： 1S/C10H12ClN/c1-3-10(12)8-5-4-7(2)9(11)6-8/h3-6,10H,1,12H2,2H3
• InChI Key： XHLPGIVGCLXFOZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C(C=C)N

Computed Properties

• Exact Mass: 181.0658271g/mol
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Boiling Point: 272.9±35.0 °C(Predicted)
• pka: 8.41±0.10(Predicted)

Additional information on 1-(3-CHLORO-4-METHYLPHENYL)PROP-2-ENYLAMINE

1-(3-Chloro-4-Methylphenyl)prop-2-enylamine: A Comprehensive Overview

1-(3-Chloro-4-Methylphenyl)prop-2-enylamine is a compound with the CAS number 1270342-33-0, representing a unique structure that has garnered attention in various chemical and pharmaceutical research domains. This compound is characterized by its aromatic ring substituted with chlorine and methyl groups, along with a propenylamine moiety, which contributes to its versatile reactivity and potential applications. Recent studies have highlighted its role in synthetic chemistry, particularly in the development of bioactive molecules and advanced materials.

The synthesis of 1-(3-chloro-4-methylphenyl)prop-2-enylamine involves a combination of nucleophilic aromatic substitution and conjugate addition reactions. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, the use of palladium-catalyzed coupling reactions has been reported to enhance the efficiency of its preparation, making it more accessible for large-scale production. The compound's stability under different pH conditions and temperature ranges has also been extensively studied, revealing its suitability for diverse chemical transformations.

One of the most promising applications of 1-(3-chloro-4-methylphenyl)prop-2-enylamine lies in its ability to act as a precursor in the synthesis of complex heterocyclic compounds. By incorporating this compound into ring-forming reactions, chemists have successfully synthesized a range of bioactive molecules, including potential drug candidates for treating neurological disorders and infectious diseases. Recent findings suggest that derivatives of this compound exhibit significant antioxidant and anti-inflammatory properties, further underscoring its value in pharmaceutical research.

In addition to its role in drug discovery, 1-(3-chloro-4-methylphenyl)prop-2-enylamine has also found applications in materials science. Its ability to participate in polymerization reactions has led to the development of novel polymeric materials with enhanced mechanical and thermal properties. These materials are being explored for use in advanced composites, coatings, and electronic devices, where durability and resistance to environmental factors are critical.

The environmental impact of synthesizing 1-(3-chloro-4-methylphenyl)prop-2-enylamine has also been a focus of recent studies. Researchers have developed greener synthetic routes that minimize the use of hazardous solvents and reduce waste generation. For example, microwave-assisted synthesis techniques have been employed to achieve higher yields while reducing reaction times and energy consumption. Such advancements align with global efforts to promote sustainable chemistry practices.

Furthermore, computational chemistry tools have played a pivotal role in understanding the electronic structure and reactivity of 1-(3-chloro-4-methylphenyl)prop-2-enylamine. Density functional theory (DFT) calculations have provided insights into its molecular orbitals, which are crucial for predicting its reactivity in various chemical transformations. These computational studies have also facilitated the design of more efficient synthetic pathways and helped identify potential intermediates that could be isolated for further investigation.

In conclusion, 1-(3-chloro-4-methylphenyl)prop-2-enylamine is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and computational modeling, positions it as a valuable tool for researchers aiming to develop innovative solutions in pharmaceuticals, materials science, and beyond. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to make even greater contributions to the field of chemistry.